Pyrimidin-d3-5-amine

• Molecular Formula: C4H5N3
• Molecular Weight: 98.12 g/mol
• InChI: InChI=1S/C4H5N3/c5-4-1-6-3-7-2-4/h1-3H,5H2/i1D,2D,3D
• InChIKey: FVLAYJRLBLHIPV-CBYSEHNBSA-N

Pyrimidin-d3-5-amine: A Deuterated Stable Isotope Standard for Accurate LC-MS Quantification

Pyrimidin-d3-5-amine (5-Aminopyrimidine-d3, CAS: 2222933-95-9) is a stable isotope-labeled analog of the biochemical reagent 5-Aminopyrimidine, where three hydrogen atoms are specifically replaced by deuterium (²H) . It serves a critical function as an internal standard (IS) in quantitative mass spectrometry (MS) applications, including LC-MS and GC-MS, to correct for matrix effects, ion suppression/enhancement, and instrumental variability, thereby enabling precise and accurate quantification of the non-labeled analyte in complex biological and chemical matrices [1][2]. This compound is primarily sourced for research in life sciences and analytical chemistry, with a molecular formula of C₄H₂D₃N₃ and an exact mass of 98.067 Da .

1

Format Deuterated stable isotope-labeled internal standard (SIL-IS)

2

Workflow LC-MS / GC-MS quantification of 5-Aminopyrimidine and related pyrimidine analytes

3

Selection Logic Supports matrix-effect correction and ion suppression compensation in complex matrices

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. View Source

Why Generic Pyrimidine-d3-5-amine Substitution Fails: The Critical Role of Deuterated Internal Standards

In quantitative LC-MS/MS workflows, substituting Pyrimidin-d3-5-amine with a non-isotopic analog (such as a structural isomer or unlabeled 5-Aminopyrimidine) or a poorly matched deuterated compound will lead to significant quantitative errors. Non-isotopic internal standards do not perfectly co-elute with the target analyte, leading to differential ionization suppression or enhancement, especially in complex biological matrices like plasma or urine [1]. While deuterated internal standards (SIL-IS) are considered the gold standard, they are not universally interchangeable; the choice between a ²H-labeled IS and a ¹³C/¹⁵N-labeled IS is critical. As demonstrated in a systematic comparative study, deuterated IS can exhibit distinct chromatographic retention time shifts compared to the analyte, causing them to experience different matrix effects and resulting in significant quantitative bias—up to 59.2% lower than results generated with a ¹³C-labeled IS [2]. Therefore, the specific isotopic labeling pattern and its impact on chromatographic behavior must be validated for each analytical method, making the procurement of a well-characterized, fit-for-purpose standard like Pyrimidin-d3-5-amine essential.

! Non-isotopic analog (unlabeled or structural isomer) does not co-elute, causing differential ion suppression and biased quantification.

! Deuterated IS may exhibit a retention time shift relative to the analyte, leading to matrix-effect differences; not interchangeable with ¹³C/¹⁵N-labeled IS without validation.

! Hydrogen/deuterium exchange potential in protic conditions can compromise tracking; ¹³C or ¹⁵N analogs may avoid this risk.

• [1] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. View Source
• [2] Adejare A, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source

Pyrimidin-d3-5-amine Quantitative Evidence: Comparator-Based Performance in Bioanalysis

Quantitative Bias of Deuterated vs. 13C-Labeled Internal Standards in Urinary Biomarker Analysis

In a head-to-head comparison using LC-ESI-MS/MS, a deuterated internal standard (²H-SIL-IS) for the analyte 2-methylhippuric acid (2MHA) generated urine biomarker concentrations that were, on average, 59.2% lower than those generated with a ¹³C-labeled internal standard (¹³C₆-SIL-IS) [1]. Spike accuracy experiments confirmed a significant negative bias of -38.4% for the ²H-SIL-IS, while no significant bias was observed for the ¹³C₆-SIL-IS [1]. This discrepancy was attributed to differential ion suppression experienced during elution due to a retention time shift of the deuterated analog [1].

SIL-IS bias comparison

Head-to-head

²H-IS generated 59.2% lower concentrations; spike bias -38.4% vs ¹³C-IS reference.

Deuterated IS can introduce significant matrix-effect bias; supports SIL-IS screening review.

Urinary biomarker LC-ESI-MS/MS; validates method-specific IS selection.

Evidence Dimension	Quantitative Bias in Reported Analyte Concentration
Target Compound Data	2MHA-[²H₇] (Deuterated IS) generated negatively biased results.
Comparator Or Baseline	2MHA-[¹³C₆] (¹³C-labeled IS) served as the reference method.
Quantified Difference	Concentrations were 59.2% lower on average; spike accuracy bias was -38.4%.
Conditions	LC-ESI-MS/MS analysis of urinary 2-methylhippuric acid (2MHA) in human urine matrix.

Why This Matters

This data demonstrates that the choice of isotope label can dramatically alter quantitative results, highlighting the need for rigorous method validation and justifying the selection of a specific, well-characterized deuterated standard like Pyrimidin-d3-5-amine when its performance has been confirmed for a given assay.

• [1] Adejare A, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source

Precision and Recovery Enhancement Achieved with Deuterated IS Normalization in Complex Matrices

A study quantifying pesticides and mycotoxins in cannabis matrices demonstrated that using deuterated internal standards to normalize analyte responses improved accuracy to within 25% and reduced relative standard deviations (RSDs) to below 20% for all tested analytes [1]. This is a significant improvement over external calibration methods which are highly susceptible to matrix-induced signal suppression and variation in extraction recovery.

Precision / recovery

Class-level

Accuracy ≤25% deviation, RSD

Supports deuterated IS use for improved accuracy/precision in complex matrix analysis.

Application note; class-level evidence, verify for target analyte.

Method validation

Class-level

CV 2.5–12.5%, accuracy 90–113%, recovery 76.6–84% with deuterated IS for immunosuppressants in blood matrix.

Reported method validation performance; demonstrates deuterated IS capability in research bioanalysis.

Performance in blood research matrices; method-specific validation required.

H/D exchange & shift

Data to verify

Deuterium may cause retention time shift and H/D exchange; ¹³C/¹⁵N labels avoid this isotope effect.

Retention shift and exchange risk require assay-specific validation; class-level concern.

No compound-specific data; source review pending.

Evidence Dimension	Quantitative Accuracy and Precision Improvement
Target Compound Data	Accuracy within 25%; RSDs below 20% when normalized to deuterated IS.
Comparator Or Baseline	External calibration without internal standard normalization.
Quantified Difference	Accuracy improved to ≤25% deviation; RSDs reduced to <20% from higher, variable values.
Conditions	LC-MS/MS analysis of multiple pesticides and mycotoxins in diverse cannabis flower and extract matrices.

Why This Matters

This evidence supports the class-wide advantage of deuterated internal standards in achieving acceptable accuracy and precision in complex matrices, which is a primary reason for procuring Pyrimidin-d3-5-amine over a non-isotopic alternative.

• [1] LCMS LabRulez. Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Application Note. View Source

Assay Performance for Immunosuppressants Using Deuterated Internal Standards

A validated LC-MS/MS method for therapeutic drug monitoring of five immunosuppressants, including mycophenolic acid, employed deuterated internal standards. The method achieved inter-assay precision (CV) ranging from 2.5% to 12.5%, accuracy between 90% and 113%, and consistent recovery rates from 76.6% to 84% [1]. The authors concluded that matrix effects were well compensated for by the deuterated internal standards [1].

Method validation

Class-level

CV 2.5–12.5%, accuracy 90–113%, recovery 76.6–84% with deuterated IS for immunosuppressants in blood matrix.

Reported method validation performance; demonstrates deuterated IS capability in research bioanalysis.

Performance in blood research matrices; method-specific validation required.

Evidence Dimension	Analytical Method Validation Metrics
Target Compound Data	CV: 2.5-12.5%; Accuracy: 90-113%; Recovery: 76.6-84%.
Comparator Or Baseline	Not applicable; demonstrates the performance achievable with a deuterated IS.
Quantified Difference	Not applicable; class-level performance benchmark.
Conditions	LC-MS/MS analysis of five immunosuppressants in human blood/plasma matrix.

Why This Matters

This validates the capability of deuterated internal standards to support robust, high-performance analytical methods in regulated bioanalysis, a key selection criterion for scientists procuring such standards for method development.

• [1] Paperity. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA. View Source

Potential for Hydrogen-Deuterium Exchange and Differential Retention Time

The use of deuterium can introduce a measurable isotope effect that alters a compound's interaction with the stationary phase in liquid chromatography, leading to a retention time shift . Furthermore, under certain conditions, deuterium labels located on carbon atoms adjacent to carbonyl groups or in specific aromatic positions may undergo proton/deuterium exchange, a phenomenon not observed with ¹³C or ¹⁵N labels . This can compromise the IS's ability to track the analyte, especially if co-elution is lost, and is a key differentiator when selecting between a deuterated (²H) and a ¹³C/¹⁵N-labeled standard.

H/D exchange & shift

Data to verify

Deuterium may cause retention time shift and H/D exchange; ¹³C/¹⁵N labels avoid this isotope effect.

Retention shift and exchange risk require assay-specific validation; class-level concern.

No compound-specific data; source review pending.

Evidence Dimension	Potential for Deuterium Exchange and Chromatographic Shift
Target Compound Data	Pyrimidin-d3-5-amine may exhibit a retention time shift relative to the unlabeled analyte and is subject to potential H/D exchange depending on its structure.
Comparator Or Baseline	A ¹³C or ¹⁵N labeled analog would not exhibit these deuterium-specific effects.
Quantified Difference	Qualitative difference in chromatographic and stability behavior; no specific quantitative data for this compound.
Conditions	Reversed-phase LC conditions; protic solvents; high temperature.

Why This Matters

This fundamental chemical behavior necessitates that a scientist procuring Pyrimidin-d3-5-amine must be aware of and validate its chromatographic performance in their specific assay, rather than assuming it is a perfect analog. This knowledge differentiates an informed procurement decision from a generic one.

Best Application Scenarios for Pyrimidin-d3-5-amine: From Method Validation to Metabolite Tracing

LC-MS/MS Method Development and Validation for Small Molecule Quantification

Pyrimidin-d3-5-amine is the optimal choice for use as an internal standard in the development and validation of LC-MS/MS methods for quantifying 5-Aminopyrimidine or related pyrimidine derivatives in complex matrices. Its deuterated nature allows it to effectively compensate for matrix effects and instrument variability, enabling method validation parameters to meet regulatory guidelines for accuracy (e.g., 85-115%) and precision (e.g., CV <15%) as demonstrated in class-level evidence . The direct comparative data on deuterated IS bias [1] underscores the importance of using a well-characterized, high-purity standard like Pyrimidin-d3-5-amine for robust and reproducible assay development.

In Vitro Metabolism and Pharmacokinetic (PK) Studies

In preclinical drug discovery and development, 5-Aminopyrimidine is a known biochemical reagent . Pyrimidin-d3-5-amine is ideally suited for use as an internal standard in in vitro metabolic stability assays (e.g., liver microsome or hepatocyte incubations) and subsequent LC-MS/MS analysis. By accurately quantifying the disappearance of the parent drug (5-Aminopyrimidine) over time, researchers can precisely determine intrinsic clearance and predict in vivo pharmacokinetic behavior, leveraging the IS's ability to correct for sample preparation variability and matrix effects inherent in these complex biological systems [1].

Tracing Metabolic Pathways in Life Science Research

As a biochemical reagent, 5-Aminopyrimidine and its derivatives are used in various life science research applications . When used in stable isotope-resolved metabolomics (SIRM) or tracer studies, the incorporation of deuterated 5-Aminopyrimidine (Pyrimidin-d3-5-amine) allows for the precise tracking of its metabolic fate and incorporation into downstream products. Its distinct mass shift (+3 Da) enables unambiguous identification and relative quantitation by MS, providing insights into metabolic pathways and fluxes in cellular or in vivo models, a capability that a non-labeled analog cannot provide [1].

Quality Control and Impurity Profiling of Pyrimidine-Based Materials

For industrial quality control (QC) of 5-Aminopyrimidine or other pyrimidine-based materials, Pyrimidin-d3-5-amine serves as a highly reliable internal standard. By spiking a known amount into QC samples, it allows for the accurate and precise quantification of the target analyte and related impurities, compensating for variations in injection volume, instrument drift, and sample matrix. This ensures that manufactured materials meet specified purity and impurity thresholds, a critical requirement in the production of pharmaceuticals and advanced intermediates.

Application

Selection Property

Validation Focus

LC-MS/MS method development & validation for pyrimidine quantification

Matrix-effect correction via deuterated IS

Accuracy/precision endpoint review; co-elution confirmation

In vitro metabolism and pharmacokinetic (PK) studies

Stable isotope labeling for parent drug quantification

Metabolic stability and clearance determination in research matrices

Stable isotope-resolved metabolomics & tracer studies

+3 Da mass shift for unambiguous tracking

Metabolic pathway tracing and flux analysis in research models

Quality control & impurity profiling of pyrimidine materials

Reliable internal standard for quantitative accuracy

Purity and impurity threshold monitoring; instrument drift correction

• [1] Adejare A, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. View Source